Cas no 1516881-22-3 ((2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one)

(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one structure
1516881-22-3 structure
Product Name:(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one
CAS No:1516881-22-3
MF:C27H24O11
MW:524.472868919373
CID:5616140
Update Time:2024-02-03

(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one
    • Inchi: 1S/C27H24O11/c1-12(28)35-11-22-26(13-3-5-16(30)19(7-13)34-2)37-18-6-4-14(8-20(18)36-22)27-25(33)24(32)23-17(31)9-15(29)10-21(23)38-27/h3-10,22,25-27,29-31,33H,11H2,1-2H3/t22-,25-,26-,27+/m0/s1
    • InChI Key: NWQYNFZSVPVSTM-DQTXXJETSA-N
    • SMILES: [C@H]1(C2=CC=C3O[C@@H](C4=CC=C(O)C(OC)=C4)[C@H](COC(C)=O)OC3=C2)OC2=CC(O)=CC(O)=C2C(=O)[C@@H]1O

Experimental Properties

  • Density: 1.477±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 775.7±60.0 °C(Predicted)
  • pka: 7.39±0.60(Predicted)

(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one Production Method

Production Method 1

Reaction Conditions
1.1C:1435939-45-9, S:Me2CO, 24 h, 45°C
Reference
Preparative method for isosilybin isolation based on enzymatic kinetic resolution of silymarin mixture
By Gazak, Radek et al, Process Biochemistry (Oxford, 2013, 48(1), 184-189

(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one Raw materials

(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one Preparation Products

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